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Compound of Interest

tert-Butyl (4-oxo-4-
Compound Name:
phenylbutyl)carbamate

Cat. No.: B056628

Essential Safety and Handling Guide for tert-Butyl
(4-oxo0-4-phenylbutyl)carbamate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling tert-Butyl (4-oxo-4-phenylbutyl)carbamate (CAS No. 116437-41-
3). The information is intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Chemical Safety Overview

Signal Word: Warning[1]

Hazard Statements:[1]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
Precautionary Statements:[1]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

While a specific Safety Data Sheet (SDS) for tert-Butyl (4-oxo-4-phenylbutyl)carbamate is
available, this guide also incorporates safety data from structurally similar compounds to
provide comprehensive guidance. A thorough, site-specific risk assessment should always be
conducted before handling this chemical.[2]

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment
is mandatory when handling tert-Butyl (4-oxo-4-phenylbutyl)carbamate.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b056628?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_tert_Butyl_7_aminoheptyl_carbamate.pdf
https://www.benchchem.com/product/b056628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[3]

Protects against splashes and
dust, preventing serious eye
irritation.[4]

Hand Protection

Wear appropriate protective
gloves (e.g., Nitrile rubber) to

prevent skin exposure.[3][5]

Prevents skin irritation and
potential absorption through

the skin.

Body Protection

Wear appropriate protective
clothing, such as a lab coat or
long-sleeved clothing, to

prevent skin exposure.[3][5]

Provides a barrier to prevent

direct contact with the skin.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded,
if irritation or other symptoms
are experienced, or when
dusts are generated. A P3 filter

type is recommended.[3]

Inhalation of dust or vapors
may cause respiratory
irritation.[2][4] Engineering
controls like fume hoods are
the primary method of

exposure control.

Operational and Disposal Plans
Handling and Storage

e Handling:

o Avoid contact with skin, eyes, and clothing.[3]

o Ensure adequate ventilation in the handling area, preferably within a chemical fume hood.

[2]
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o Minimize dust generation and accumulation.[3]
o Do not eat, drink, or smoke when using this product.[2]

o Wash hands thoroughly after handling.[2]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]
o The recommended storage condition is 2-8°C.[1]

o Keep away from incompatible materials such as strong oxidizing agents.[5]

Disposal Plan

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[2]

[4]

» Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[2]

First-Aid and Emergency Procedures
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Exposure Route Procedure

Remove victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation ) ) o o )
breathing, give artificial respiration. If breathing

is difficult, give oxygen. Obtain medical aid.[4]

Immediately flush skin with running water for at
least 15 minutes while removing contaminated

Skin Contact clothing and shoes. Wash clothing before reuse.
If skin irritation occurs, get medical

advice/attention.[4]

Immediately flush open eyes with running water
for at least 15 minutes. Remove contact lenses,

Eye Contact if present and easy to do. Continue rinsing. If
eye irritation persists, get medical

advice/attention.[4]

Do NOT induce vomiting without medical
) advice. Rinse mouth with water. Never
Ingestion o i i
administer anything by mouth to an unconscious

person. Obtain medical aid.[4]

Spill and Emergency Procedures

o Small Spills: For small spills, dampen the solid material and transfer it to a suitable, clean,
dry, closed container for disposal. Use absorbent paper dampened with water to pick up any
remaining material.[3]

e General Spills: Clean up spills immediately, observing precautions in the Protective
Equipment section. Sweep up or absorb the material and place it into a suitable container for
disposal. Avoid generating dusty conditions and provide ventilation.[3]

Physical and Chemical Properties
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Property Value Source
Molecular Formula C15H21NO3 PubChem][6]
Molecular Weight 263.33 g/mol PubChem|[6]
) ] Ambeed, Inc. via Sigma-
Physical Form Solid ]
Aldrich[1]
Ambeed, Inc. via Sigma-
Storage Temperature 2-8°C

Aldrich[1]

Experimental Protocols & Workflows

While specific experimental protocols for tert-Butyl (4-oxo-4-phenylbutyl)carbamate are not
detailed in the provided search results, a general workflow for safe handling and in the event of
a spill can be established based on standard laboratory safety procedures for similar chemical

compounds.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/14267858
https://pubchem.ncbi.nlm.nih.gov/compound/14267858
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6fdeee
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6fdeee
https://www.benchchem.com/product/b056628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Read SDS

l

Prepare Work Area

l

Don PPE

Handling
y

Weigh/Measure

l

Perform Experiment

l

Store Properly

Post—Exgeriment

Clean Work Area

l

Dispose of Waste

l

Doff PPE

:

Wash Hands

Click to download full resolution via product page

Logical workflow for the safe handling of tert-Butyl (4-oxo-4-phenylbutyl)carbamate.
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Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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